Cas no 1361609-09-7 (6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid)

• Product Name: 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361609-09-7
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928757
• Update Time: 2025-05-27

6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-9-3-1-7(5-10(9)15)8-2-4-12(16)17-11(8)6-13(18)19/h1-5H,6H2,(H2,16,17)(H,18,19)
• InChI Key： GEFCOZCGUIGRBE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(N)N=C1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid

Recent Advances in the Study of 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid (CAS: 1361609-09-7)

The compound 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid (CAS: 1361609-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-acetic acid scaffold and dichlorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic method that enhances yield and purity while reducing production costs. The method involves a multi-step process starting from commercially available 3,4-dichlorophenyl precursors, followed by pyridine ring formation and subsequent functionalization to introduce the acetic acid moiety. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

Pharmacological investigations have revealed that 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, makes it a promising candidate for further development.

Another significant breakthrough involves the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to induce apoptosis in cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study also noted selective cytotoxicity towards cancer cells while sparing normal cells, indicating a potential therapeutic window. These findings have spurred interest in exploring its use in combination therapies with existing anticancer drugs.

Despite these promising results, challenges remain in the development of 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid. Current research is addressing issues related to its solubility and formulation stability, which are critical for clinical translation. Additionally, further studies are needed to fully elucidate its mechanism of action and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 6-Amino-3-(3,4-dichlorophenyl)pyridine-2-acetic acid (CAS: 1361609-09-7) represents a promising scaffold for drug discovery, with demonstrated efficacy in inflammation and oncology. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for novel treatments in these critical areas of unmet medical need.